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Compound of Interest

Compound Name:
3-(2,3,4-Trihydroxy-phenyl)-acrylic

acid

Cat. No.: B173185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of 3-(2,3,4-Trihydroxy-phenyl)-acrylic
acid, a phenolic compound of significant interest in various scientific domains. This document

outlines its fundamental chemical properties, including its Chemical Abstracts Service (CAS)

number and molecular weight, and will serve as a foundational resource for further research

and development.

Core Chemical Identifiers
A precise understanding of a compound's identity is paramount for any scientific investigation.

The following table summarizes the key identifiers for 3-(2,3,4-Trihydroxy-phenyl)-acrylic
acid.
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Identifier Value

CAS Number 13058-13-4[1]

Molecular Weight 196.15682 g/mol [1]

Molecular Formula C₉H₈O₅[1]

IUPAC Name
(E)-3-(2,3,4-trihydroxyphenyl)prop-2-enoic

acid[1]

Synonyms
3-(2,3,4-Trihydroxy-phenyl)-2-propenoic acid,

(E)-3-(2,3,4-trihydroxyphenyl)acrylic acid[1]

Future Directions: A Glimpse into a Broader
Investigation
While the core identifiers have been established, a comprehensive understanding necessitates

a deeper dive into the compound's characteristics and potential applications. Future updates to

this guide will include:

Detailed Experimental Protocols: Methodologies for the synthesis, purification, and analytical

characterization of 3-(2,3,4-Trihydroxy-phenyl)-acrylic acid will be provided. This will

encompass techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass

spectrometry (MS), and high-performance liquid chromatography (HPLC).

Quantitative Data Presentation: All relevant quantitative data, including but not limited to,

solubility, pKa, and spectroscopic data (UV-Vis, IR), will be systematically organized into

tables for straightforward comparison and analysis.

Biological Activity and Signaling Pathways: An exploration of the compound's biological

effects and its interactions with cellular signaling pathways will be a key focus. This will

involve a thorough review of existing literature and may include diagrammatic

representations of these pathways.

Visualizing a Potential Experimental Workflow
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To illustrate the intended direction of this technical guide, the following diagram outlines a

hypothetical experimental workflow for the characterization of 3-(2,3,4-Trihydroxy-phenyl)-
acrylic acid.

Synthesis & Purification

Structural & Physicochemical Characterization

Biological Evaluation

Chemical Synthesis Purification (e.g., Crystallization, Chromatography)
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HPLC Analysis (Purity)

pKa Determination

Cell Culture Biological Activity Assays Signaling Pathway Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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